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Compound of Interest

Compound Name: 1H,1H-Perfluorononylamine

Cat. No.: B1333418

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and storage procedures for 1H,1H-
Perfluorononylamine (CAS: 355-47-5). The information is intended to ensure the safe use of
this compound in a laboratory setting. Due to the limited availability of a comprehensive Safety
Data Sheet (SDS) for this specific compound, the following protocols are based on its known
hazards and information from structurally similar perfluorinated compounds.

Chemical and Physical Properties

1H,1H-Perfluorononylamine is a fluorinated organic compound with the following properties:

Property Value Reference
Molecular Formula C9H4F17N [1]
Molecular Weight 449.11 g/mol [1]
Boiling Point 165°C [2]

2!213!314!415!516!617!718!819!91
IUPAC Name 9-heptadecafluorononan-1- [1]

amine

Hazard Identification and Safety Precautions
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GHS Hazard Classification:[1]

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.

o Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.
Safety Precautions:

e Engineering Controls: Always handle 1H,1H-Perfluorononylamine in a certified chemical
fume hood to minimize inhalation exposure. Ensure that an eyewash station and safety
shower are readily accessible.

o Personal Protective Equipment (PPE):
o Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).
o Eye/Face Protection: Use chemical safety goggles and a face shield.

o Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger
guantities or when there is a risk of splashing, consider an apron or chemical-resistant
suit.

e Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke
in the laboratory. Wash hands thoroughly after handling.

Experimental Protocols

The following is a general protocol for handling 1H,1H-Perfluorononylamine in a laboratory
setting. This should be adapted based on the specific requirements of your experiment.

Protocol: Aliquoting and Diluting 1H,1H-Perfluorononylamine
e Preparation:
1. Ensure the chemical fume hood is operational and the sash is at the appropriate height.

2. Gather all necessary materials: 1H,1H-Perfluorononylamine, appropriate solvent,
volumetric flasks, pipettes, and waste containers.
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3. Don the appropriate PPE as described in Section 2.

e Procedure:
1. Place the stock container of 1H,1H-Perfluorononylamine in the chemical fume hood.
2. Carefully open the container.
3. Using a calibrated pipette, slowly aspirate the desired volume of the amine.
4. Dispense the amine into a volumetric flask containing a portion of the desired solvent.
5. Rinse the pipette with the solvent to ensure complete transfer.
6. Add solvent to the volumetric flask up to the calibration mark.
7. Cap the flask and invert several times to ensure a homogenous solution.
o Waste Disposal:

1. Dispose of all contaminated materials (e.g., pipette tips, gloves) in a designated
hazardous waste container.

2. Consult your institution's environmental health and safety (EHS) guidelines for proper
disposal of perfluorinated compounds.

Storage Procedures
o Store 1H,1H-Perfluorononylamine in a tightly sealed, original container.
o Keep in a cool, dry, and well-ventilated area.

» Store away from incompatible materials such as strong oxidizing agents.

e The storage area should be clearly labeled with the appropriate hazard warnings.

Spill and Emergency Procedures
Small Spills:
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Evacuate the immediate area.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material (e.qg.,
vermiculite, sand).

Collect the absorbed material into a designated hazardous waste container.

Clean the spill area with a suitable solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste.

Large Spills:

Evacuate the laboratory and alert others in the area.

Contact your institution's EHS department immediately.

Prevent the spill from entering drains or waterways.

Only personnel trained in hazardous material cleanup should address large spills.

First Aid Measures:

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

If on Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing. Seek immediate medical attention.

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek immediate medical attention.

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

Visual Workflows
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Caption: Workflow for Safe Handling and Storage of 1H,1H-Perfluorononylamine.
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Caption: Logical Flow for Spill Response Procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1333418?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1H_1H-Perfluorononylamine
https://pubchem.ncbi.nlm.nih.gov/compound/1H_1H-Perfluorononylamine
https://www.alfa-chemistry.com/1h-1h-perfluorononylamine-cas-355-47-5-item-139240.htm
https://www.benchchem.com/product/b1333418#handling-and-storage-procedures-for-1h-1h-perfluorononylamine
https://www.benchchem.com/product/b1333418#handling-and-storage-procedures-for-1h-1h-perfluorononylamine
https://www.benchchem.com/product/b1333418#handling-and-storage-procedures-for-1h-1h-perfluorononylamine
https://www.benchchem.com/product/b1333418#handling-and-storage-procedures-for-1h-1h-perfluorononylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1333418?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

